Cas no 2168063-92-9 (2,12-dioxa-8-thia-5-azadispiro3.1.5^{6}.3^{4}tetradecane)

• Product Name: 2,12-dioxa-8-thia-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• CAS No: 2168063-92-9
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 5829197
• PubChem ID: 165842039
• Update Time: 2025-07-15

2,12-dioxa-8-thia-5-azadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 2,12-dioxa-8-thia-5-azadispiro3.1.5^{6}.3^{4}tetradecane
• 2168063-92-9
• 2,12-dioxa-8-thia-5-azadispiro[3.1.5^{6}.3^{4}]tetradecane
• EN300-1280063

• Inchi： 1S/C10H17NO2S/c1-2-10(8-14-5-1)11-9(3-4-13-10)6-12-7-9/h11H,1-8H2
• InChI Key： WRDVCCIBGNZLKA-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)NC1(COC1)CCO2

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 2,12-dioxa-8-thia-5-azadispiro3.1.5^{6}.3^{4}tetradecane

Comprehensive Overview of 2,12-Dioxa-8-thia-5-azadispiro[3.1.5⁶.3⁴]tetradecane (CAS No. 2168063-92-9)

The compound 2,12-dioxa-8-thia-5-azadispiro[3.1.5⁶.3⁴]tetradecane (CAS No. 2168063-92-9) is a structurally unique heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its intricate spirocyclic architecture, featuring oxygen (dioxa), sulfur (thia), and nitrogen (aza) atoms, makes it a compelling subject for researchers exploring novel bioactive scaffolds and functional materials. This article delves into its properties, applications, and relevance to contemporary scientific trends.

One of the most intriguing aspects of 2,12-dioxa-8-thia-5-azadispiro[3.1.5⁶.3⁴]tetradecane is its potential role in drug discovery. The presence of multiple heteroatoms within a spirocyclic framework enhances its ability to interact with biological targets, making it a candidate for pharmacophore design. Recent studies highlight its utility in modulating enzyme inhibition and receptor binding, aligning with the growing demand for small-molecule therapeutics in treating complex diseases.

In addition to its pharmaceutical applications, this compound is also being investigated for its material science potential. The dioxa-thia-aza motif contributes to unique electronic properties, which could be leveraged in organic electronics or catalysis. Researchers are particularly interested in its thermal stability and solubility, which are critical for developing high-performance polymers or coatings.

The synthesis of 2,12-dioxa-8-thia-5-azadispiro[3.1.5⁶.3⁴]tetradecane involves sophisticated multistep organic reactions, often requiring catalysts and controlled conditions. Its CAS No. 2168063-92-9 serves as a key identifier in chemical databases, facilitating patent searches and regulatory compliance. As the scientific community prioritizes green chemistry, efforts are underway to optimize its synthesis for sustainability and cost-efficiency.

From an SEO perspective, this compound aligns with trending queries such as "spirocyclic compounds in drug design," "heterocyclic scaffolds 2024," and "CAS number lookup for research chemicals." Its versatility also resonates with broader topics like "innovative materials for renewable energy" and "AI-driven molecular discovery," reflecting the intersection of chemistry with cutting-edge technology.

In conclusion, 2,12-dioxa-8-thia-5-azadispiro[3.1.5⁶.3⁴]tetradecane (CAS No. 2168063-92-9) represents a fascinating convergence of structural complexity and multidisciplinary utility. Whether in life sciences or advanced materials, its study offers promising avenues for innovation, making it a compound of enduring interest to researchers worldwide.